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Compound of Interest

Compound Name: 9-Anthraceneboronic acid

Cat. No.: B152767

Essential Safety and Handling Guide for 9-
Anthraceneboronic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 9-Anthraceneboronic acid. Adherence to these
procedures is essential for ensuring personal safety and proper management of this chemical.

Chemical Profile:

9-Anthraceneboronic acid is a solid organic compound used as an intermediate in the
synthesis of various anthracene derivatives.[1] It is classified as acutely toxic if swallowed.[2][3]

[4]115]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C14H11BO2 21151161171
Molecular Weight 222.05 g/mol 2115161171
CAS Number 100622-34-2 [2][3][5][6]

White to orange to green
Appearance

powder/crystal
Melting Point ~215 °C (decomposition) [7]
Hazard Class Acute Toxicity 3 (Oral) [315]
Signal Word Danger [31[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 9-Anthraceneboronic acid is critical to minimize exposure
and prevent accidents.

1. Preparation:

e Engineering Controls: All work must be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.[8] Ensure that an eyewash station and safety shower are
readily accessible.[9][10]

e Area Setup: The designated work area should be clean, uncluttered, and clearly marked.
2. Personal Protective Equipment (PPE):
o Before handling, don the following mandatory PPE:

o Eye and Face Protection: Chemical safety goggles and a face shield are required to
protect against splashes and dust.[3][9][10][11]

o Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential to prevent skin
contact.[9][10] Gloves should be inspected for integrity before each use and changed
immediately if contaminated.[10]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/100622-34-2
https://www.sigmaaldrich.com/US/en/product/aldrich/684600
https://www.chemscene.com/100622-34-2.html
https://www.fishersci.fi/shop/products/anthracene-9-boronic-acid-99-thermo-scientific/11385415
https://pubchem.ncbi.nlm.nih.gov/compound/100622-34-2
https://www.sigmaaldrich.com/US/en/product/aldrich/684600
https://www.chemscene.com/100622-34-2.html
https://www.fishersci.fi/shop/products/anthracene-9-boronic-acid-99-thermo-scientific/11385415
https://pubchem.ncbi.nlm.nih.gov/compound/100622-34-2
https://www.sigmaaldrich.com/TW/zh/product/aldrich/684600
https://www.sigmaaldrich.com/US/en/product/aldrich/684600
https://www.chemscene.com/100622-34-2.html
https://www.fishersci.fi/shop/products/anthracene-9-boronic-acid-99-thermo-scientific/11385415
https://www.sigmaaldrich.com/TW/zh/product/aldrich/684600
https://www.sigmaaldrich.com/US/en/product/aldrich/684600
https://www.sigmaaldrich.com/TW/zh/product/aldrich/684600
https://www.sigmaaldrich.com/US/en/product/aldrich/684600
https://www.benchchem.com/product/b152767?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butylsulfinyl_phenyl_boronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/684600
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methylboronic_acid_pinacol_ester_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Body Protection: A flame-resistant laboratory coat, fully buttoned, along with long pants
and closed-toe shoes, must be worn.[10][11]

o Respiratory Protection: When handling the solid compound where dust may be generated,
a NIOSH-approved respirator with a P2 or N95 filter for dust particles is required.[3][5][10]

3. Handling:

¢ Weighing and Transferring: Use a spatula for transfers to minimize dust generation.[10]
When weighing, use a tared, sealed container if possible.

o Dissolving: If dissolving the solid, add it slowly to the solvent to prevent splashing.[11]

o General Practices: Avoid all personal contact, including inhalation of dust or vapors.[9] Do
not eat, drink, or smoke in the laboratory.[9] Keep the container tightly closed when not in
use.[10]

4. Post-Handling:
o Decontamination: Clean the work area thoroughly to remove any residual chemical.

o Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[9][10]

 PPE Removal: Remove PPE in the designated area, avoiding contamination of personal
clothing.

Disposal Plan
All waste containing 9-Anthraceneboronic acid must be treated as hazardous waste.
e Waste Collection:

o Collect all solid waste, including contaminated PPE (gloves, wipes, etc.), in a designated,
clearly labeled, and sealed container for hazardous waste.[9]

o Liquid waste should be collected in a separate, labeled, and sealed container compatible
with the solvents used.
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» Disposal Procedure:
o Do not pour waste down the drain.[9]

o Dispose of all hazardous waste in accordance with local, state, and federal regulations.
Contact your institution's environmental health and safety department for specific disposal
procedures.

e Spill Management:

o Small Spills: In a well-ventilated area, use an inert absorbent material (e.g., sand or
vermiculite) to contain the spill.[9] Carefully sweep or scoop the absorbed material into a
labeled, sealed container for hazardous waste disposal.[9] Avoid raising dust.[9]

o Large Spills: Evacuate the area immediately and alert laboratory personnel and the
appropriate safety officer.[11]

Experimental Workflow
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Caption: Workflow for the safe handling of 9-Anthraceneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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